Cas no 1805501-44-3 (Methyl 5-bromo-3-fluoro-2-methylbenzoate)

• Product Name: Methyl 5-bromo-3-fluoro-2-methylbenzoate
• CAS No: 1805501-44-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD28739729
• CID: 4617890
• PubChem ID: 118991642
• Update Time: 2025-05-19

Methyl 5-bromo-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-fluoro-2-methylbenzoate
• Benzoic acid, 5-bromo-3-fluoro-2-methyl-, methyl ester
• AKOS027339634
• SCHEMBL21198962
• MFCD28739729
• Methyl5-bromo-3-fluoro-2-methylbenzoate
• CS-0139655
• DB-431466
• 1805501-44-3
• CL9620
• SY270097
• AS-46429

• MDL： MFCD28739729
• Inchi： 1S/C9H8BrFO2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,1-2H3
• InChI Key： BIVRALFYMUTHBC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 245.96917 g/mol
• Monoisotopic Mass: 245.96917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 247.06

Additional information on Methyl 5-bromo-3-fluoro-2-methylbenzoate

Methyl 5-bromo-3-fluoro-2-methylbenzoate (CAS No. 1805501-44-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-3-fluoro-2-methylbenzoate (CAS No. 1805501-44-3) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. This compound, characterized by its bromo and fluoro substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The presence of both bromo and fluoro atoms in the benzene ring imparts distinct electronic and steric effects, making it an attractive scaffold for medicinal chemists. These substituents not only influence the reactivity of the molecule but also play a pivotal role in modulating its pharmacokinetic and pharmacodynamic properties. The methyl group further enhances the compound's versatility, allowing for further functionalization and derivatization.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. Methyl 5-bromo-3-fluoro-2-methylbenzoate aligns well with this trend, as it can be readily modified to produce novel analogs with optimized pharmacological profiles. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.

One of the most compelling aspects of Methyl 5-bromo-3-fluoro-2-methylbenzoate is its role in the development of targeted therapies. The bromo group, in particular, provides a handle for further chemical modifications such as cross-coupling reactions, which are fundamental in constructing complex molecular architectures. These reactions are often employed to introduce additional functional groups or to link the compound to other pharmacophores, thereby enhancing its therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. Fluorine atoms can significantly influence a molecule's binding affinity to biological targets, making them invaluable in the quest for more effective drugs. Methyl 5-bromo-3-fluoro-2-methylbenzoate exemplifies this trend, as it can be used to generate fluorinated derivatives with improved binding properties. For example, studies have demonstrated its utility in developing small-molecule inhibitors that target specific enzymes involved in disease pathways.

Moreover, the compound's structural features make it an excellent candidate for computational studies aimed at understanding molecular interactions at the atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to explore how Methyl 5-bromo-3-fluoro-2-methylbenzoate interacts with biological targets. These studies not only provide insights into its mechanism of action but also aid in the rational design of next-generation drugs.

The synthesis of Methyl 5-bromo-3-fluoro-2-methylbenzoate typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include bromination and fluorination reactions, which are carried out under controlled conditions to ensure high selectivity and yield. The use of palladium-catalyzed cross-coupling reactions has also been explored to construct the desired aromatic core efficiently.

In conclusion, Methyl 5-bromo-3-fluoro-2-methylbenzoate (CAS No. 1805501-44-3) is a highly valuable intermediate in pharmaceutical synthesis, offering a unique combination of structural features that make it suitable for diverse applications. Its role in developing targeted therapies and fluorinated drug candidates underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic opportunities, this compound is poised to remain at the forefront of drug discovery efforts.